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Compound of Interest

Compound Name: Probenecid-d7

Cat. No.: B15560182

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of Probenecid-d7, a deuterated analog of Probenecid. Given that Probenecid-d7 is
primarily utilized as an internal standard in pharmacokinetic and bioanalytical studies, this
document also includes comparative data for non-deuterated Probenecid and outlines general
experimental protocols for the determination of key physical properties.

Introduction

Probenecid is a uricosuric agent that increases the excretion of uric acid and is used in the
treatment of gout.[1] It functions by inhibiting the renal tubular reabsorption of urate.[1]
Probenecid-d7 is a stable, isotopically labeled version of Probenecid, in which seven
hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it an ideal
internal standard for mass spectrometry-based quantitative analysis (LC-MS/MS) of
Probenecid in biological matrices. The use of a deuterated internal standard is critical for
correcting variations in sample preparation and instrument response, thereby ensuring the
accuracy and precision of bioanalytical methods.

Chemical and Physical Properties

The following tables summarize the available quantitative data for Probenecid-d7 and its non-
deuterated counterpart, Probenecid. It is important to note that specific experimental data for
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some physical properties of Probenecid-d7, such as melting and boiling points, are not readily
available in public literature and are typically reported on lot-specific Certificates of Analysis.

Table 1: General and Chemical Properties

Property Probenecid-d7 Probenecid
] 4-[N,N-di(propyl- 4-(Dipropylsulfamoyl)benzoic

Chemical Name ] ] )

d7)sulfamoyl]benzoic acid acid
Molecular Formula C13H12D7NO4S[2][3] C13H19NO4S[4][5]
Molecular Weight 292.40 g/mol [2][3] 285.36 g/mol [6]

Not available (Unlabelled: 57-
CAS Number 57-66-9[6]

66-9)

White to off-white solid White or nearly white, fine,
Appearance )

(presumed) crystalline powder[6][7]

Table 2: Physical Properties

Property Probenecid-d7 Probenecid
Melting Point Data not publicly available 194-196 °C[6][8]
Boiling Point Data not publicly available 438.0 £ 47.0 °C (Predicted)[6]

Water: Practically insoluble
(<0.1 g/200 mL at 20 °C)[6][8]
Dilute Acids: Practically
insoluble[6] Dilute Alkali (e.g.,

Data not publicly available 1M NaOH): Soluble (50
Solubility (expected to be similar to mg/mL)[8] Organic Solvents: -
Probenecid) DMSO: ~30 mg/mL[4] - DMF:

~30 mg/mL[4] - Ethanol: ~10
mg/mL[4] - Methanol: Slightly
soluble[6] - Acetone: Soluble[6]
- Chloroform: Soluble[8]
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Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of Probenecid-
d7 are not published. However, the following are standard methodologies that would be
employed for a crystalline pharmaceutical compound.

Melting Point Determination (Capillary Method)

This method is used to determine the temperature range over which a crystalline solid melts
and is a key indicator of purity.

Methodology:

o Sample Preparation: The Probenecid-d7 solid is finely powdered using a mortar and pestle
to ensure uniform heat distribution. The sample must be thoroughly dry, as moisture can
depress the melting point.[9]

o Capillary Tube Loading: The open end of a glass capillary tube is tapped into the powdered
sample. The tube is then inverted and tapped gently on a hard surface to pack the solid into
the closed end.[10][11] The packed sample height should be approximately 1-2 mm for
optimal results.[10][12]

o Measurement: The loaded capillary tube is placed in a melting point apparatus.

e Heating: For an unknown compound, a preliminary rapid heating is performed to determine
an approximate melting range.[13] For a more precise measurement, a fresh sample is
heated at a slower rate (e.g., 1-2 °C per minute) starting from a temperature about 10-15 °C
below the approximate melting point.[12][13]

o Data Recording: The temperature at which the first droplet of liquid appears is recorded as
the beginning of the melting range. The temperature at which the last crystal melts is
recorded as the end of the range.[10] For a pure compound, this range is typically narrow (<
1°C).[12]

Solubility Determination (Shake-Flask Method)

The shake-flask method is a reliable technique for determining the thermodynamic solubility of
a compound.
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Methodology:

Sample Preparation: An excess amount of Probenecid-d7 is added to a known volume of
the desired solvent (e.g., water, ethanol, DMSO) in a sealed container.

Equilibration: The mixture is agitated (e.g., on a shaker bath) at a constant temperature for a
prolonged period (typically 24-48 hours) to ensure that equilibrium is reached between the
undissolved solid and the solution.

Phase Separation: After equilibration, the undissolved solid is separated from the saturated
solution by centrifugation or filtration. Care must be taken to avoid any loss of solvent or
change in temperature during this step.

Quantification: The concentration of Probenecid-d7 in the clear, saturated supernatant or
filtrate is determined using a validated analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV or mass spectrometric detection.

Result Expression: The solubility is expressed as the concentration of the solute in the
saturated solution (e.g., in mg/mL or pg/mL) at the specified temperature.

Visualization of Characterization Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of a

deuterated internal standard like Probenecid-d7, ensuring its identity, purity, and suitability for

use in regulated bioanalysis.
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Caption: Workflow for the synthesis and quality control of Probenecid-d7.
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Conclusion

Probenecid-d7 is a critical tool for the accurate quantification of Probenecid in research and
drug development. While comprehensive physical property data for the deuterated form is not
as widely published as for the parent compound, its chemical properties are well-defined. The
experimental protocols outlined in this guide provide a framework for the determination of its
key physical characteristics. The characterization workflow ensures that Probenecid-d7 meets
the high standards of identity, purity, and isotopic enrichment required for its use as an internal
standard in regulated bioanalytical studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physical and Chemical Properties of
Probenecid-d7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560182#physical-and-chemical-properties-of-
probenecid-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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